Cas no 1034737-75-1 (6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid)

• Product Name: 6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid
• CAS No: 1034737-75-1
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 4909658
• Update Time: 2025-06-08

6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid
• 6-(4-Fluorophenyl)-5-methoxypicolinic acid
• 6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid

• Inchi： 1S/C13H10FNO3/c1-18-11-7-6-10(13(16)17)15-12(11)8-2-4-9(14)5-3-8/h2-7H,1H3,(H,16,17)
• InChI Key： WBNCEBCGHKCDRE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=CC=C(C(=O)O)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid

Comprehensive Overview of 6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid (CAS No. 1034737-75-1)

6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid (CAS No. 1034737-75-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its fluorophenyl and methoxy substituents, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of small molecule inhibitors and bioactive intermediates.

The fluorine atom in the 4-fluorophenyl group enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry projects. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology and inflammation research. With the growing demand for targeted therapies, 6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid is frequently discussed in forums focusing on structure-activity relationships (SAR) and lead optimization.

In agrochemical applications, this compound's pyridine core and fluorine substitution contribute to its potential as a pesticide intermediate. The methoxy group further modulates its physicochemical properties, aligning with the industry's shift toward eco-friendly formulations. As sustainability becomes a priority, researchers are investigating its degradation pathways and environmental impact—a subject frequently searched in green chemistry databases.

Synthetic routes to 6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid often involve cross-coupling reactions or multistep organic synthesis, topics trending in organic chemistry communities. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, addressing common queries about compound purity and characterization methods. Suppliers and manufacturers emphasize these details to meet the stringent requirements of pharmaceutical-grade materials.

The compound's CAS No. 1034737-75-1 serves as a unique identifier in regulatory and safety documentation, a key point for compliance-driven industries. Discussions on platforms like PubChem and Reaxys often highlight its molecular weight (277.25 g/mol) and logP values, data points crucial for ADMET predictions. These metrics align with the increasing use of computational chemistry tools in early-stage research.

Emerging trends in preclinical research have spotlighted derivatives of this compound for their potential in neuroprotective agents and antiviral drug development—areas with high search volumes due to global health challenges. Its carboxylic acid moiety allows for further derivatization, a feature exploited in combinatorial chemistry libraries. Patent databases reveal growing interest in its applications, particularly in IP-protected formulations.

In summary, 6-(4-Fluorophenyl)-5-methoxy-2-pyridinecarboxylic acid exemplifies the intersection of structural innovation and practical utility. Its relevance to drug discovery, agrochemicals, and material science ensures continued demand, while its well-documented CAS No. 1034737-75-1 facilitates global trade and research collaboration. As interdisciplinary science advances, this compound remains a focal point for both academic and industrial investigations.